![molecular formula C18H18O3 B4854059 3-(pentyloxy)-6H-benzo[c]chromen-6-one](/img/structure/B4854059.png)
3-(pentyloxy)-6H-benzo[c]chromen-6-one
Overview
Description
3-(pentyloxy)-6H-benzo[c]chromen-6-one, also known as PBC, is a synthetic compound that belongs to the family of benzochromenone derivatives. This compound has been studied extensively due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 3-(pentyloxy)-6H-benzo[c]chromen-6-one is not fully understood. However, it has been suggested that 3-(pentyloxy)-6H-benzo[c]chromen-6-one exerts its therapeutic effects by modulating the activity of various signaling pathways. 3-(pentyloxy)-6H-benzo[c]chromen-6-one has been shown to activate the Nrf2-ARE signaling pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes. 3-(pentyloxy)-6H-benzo[c]chromen-6-one has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-(pentyloxy)-6H-benzo[c]chromen-6-one has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. 3-(pentyloxy)-6H-benzo[c]chromen-6-one has also been found to scavenge free radicals and protect against oxidative stress. In addition, 3-(pentyloxy)-6H-benzo[c]chromen-6-one has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(pentyloxy)-6H-benzo[c]chromen-6-one in lab experiments is that it is a synthetic compound and can be easily synthesized in large quantities. 3-(pentyloxy)-6H-benzo[c]chromen-6-one is also stable and can be stored for long periods of time. However, one of the limitations of using 3-(pentyloxy)-6H-benzo[c]chromen-6-one in lab experiments is that its mechanism of action is not fully understood. In addition, further studies are needed to determine the optimal dosage and administration route of 3-(pentyloxy)-6H-benzo[c]chromen-6-one.
Future Directions
There are several future directions for the study of 3-(pentyloxy)-6H-benzo[c]chromen-6-one. One area of research is the development of 3-(pentyloxy)-6H-benzo[c]chromen-6-one analogs with improved therapeutic properties. Another area of research is the investigation of the potential use of 3-(pentyloxy)-6H-benzo[c]chromen-6-one in the treatment of other diseases such as cancer and cardiovascular disease. Further studies are also needed to determine the optimal dosage and administration route of 3-(pentyloxy)-6H-benzo[c]chromen-6-one. Finally, the mechanism of action of 3-(pentyloxy)-6H-benzo[c]chromen-6-one needs to be further elucidated to fully understand its therapeutic potential.
Conclusion:
In conclusion, 3-(pentyloxy)-6H-benzo[c]chromen-6-one is a synthetic compound that has been extensively studied for its potential therapeutic properties. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. 3-(pentyloxy)-6H-benzo[c]chromen-6-one has been shown to inhibit the production of pro-inflammatory cytokines and scavenge free radicals. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine the optimal dosage and administration route of 3-(pentyloxy)-6H-benzo[c]chromen-6-one, as well as its mechanism of action.
Scientific Research Applications
3-(pentyloxy)-6H-benzo[c]chromen-6-one has been extensively studied for its potential therapeutic properties. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. 3-(pentyloxy)-6H-benzo[c]chromen-6-one has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. It has also been found to scavenge free radicals and protect against oxidative stress. 3-(pentyloxy)-6H-benzo[c]chromen-6-one has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
3-pentoxybenzo[c]chromen-6-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O3/c1-2-3-6-11-20-13-9-10-15-14-7-4-5-8-16(14)18(19)21-17(15)12-13/h4-5,7-10,12H,2-3,6,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIQVBMWQFVETJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Pentyloxy)-6H-benzo[C]chromen-6-one |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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